6-(hydroxymethyl)tetrahydro-2H-pyran-2-one

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: 6-(hydroxymethyl)oxan-2-one
• InChI: InChI=1S/C6H10O3/c7-4-5-2-1-3-6(8)9-5/h5,7H,1-4H2
• InChI Key: WQVYSSMFIVWPCR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC(=O)C1)CO

Description

6-(hydroxymethyl)tetrahydro-2H-pyran-2-one is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A total of 2 ml of 30% by weight hydrogen peroxide aqueous solution was added dropwise to a stirred mixture of 1.12 g (10 mmol) of 5-hexenoic acid, 25 mg (0.1 mmol) of tungstic acid, and 15 ml of t-butyl alcohol at room temperature, followed by stirring at 70° C. for 8 hours. As a result, δ-hydroxymethyl-δ-valerolactone was produced in a yield of 72%.